Cas no 136236-42-5 (b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-yl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-6-O-methyl-b-D-allopyranosyl]-2-deoxy-)

• Product Name: b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-yl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-6-O-methyl-b-D-allopyranosyl]-2-deoxy-
• CAS No: 136236-42-5
• MF: C₂₅H₄₂N₄O₁₄
• MW: 622.619388103485
• CID: 208794
• PubChem ID: 135618588
• Update Time: 2025-04-19

b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-yl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-6-O-methyl-b-D-allopyranosyl]-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-yl2-(acetylamino)-4-O-[2-(acetylamino)-2-deoxy-6-O-methyl-b-D-allopyranosyl]-2-deoxy-
• (4-methylphenyl)-phenylmethanone
• b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(met...
• b-D-Glucopyranoside,(3aR,4R,5R,6S,6aS)-3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-
• glucoallosamidin B
• beta-D-Glucopyranoside, 3a,5,6,6a-tetrahydro-4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4H-cyclopentoxazol-5-yl 2-(acetylamino)-4-O-(2-(acetylamino)-2-deoxy-6-O-methyl-beta-D-allopyranosyl)-2-deoxy-, (3aR-(3aalpha,4alpha,5beta,6alpha,6aalpha))-
• 136236-42-5
• N-[2-[[5-acetamido-4-hydroxy-6-[[4-hydroxy-6-(hydroxymethyl)-2-(methylamino)-4,5,6,6a-tetrahydro-3aH-cyclopenta[d]oxazol-5-yl]oxy]-2-(hydroxymethyl)-3-oxanyl]oxy]-4,5-dihydroxy-6-(methoxymethyl)-3-oxanyl]acetamide
• 136196-62-8
• N-[2-[5-acetamido-2-(hydroxymethyl)-6-[[6-(hydroxymethyl)-2-(methylamino)-4-oxidanyl-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,3]oxazol-5-yl]oxy]-4-oxidanyl-oxan-3-yl]oxy-6-(methoxymethyl)-4,5-bis(oxidanyl)oxan-3-yl]ethanamide
• A809926
• DTXSID30929290
• 4-Hydroxy-6-(hydroxymethyl)-2-(methylimino)hexahydro-2H-cyclopenta[d][1,3]oxazol-5-yl 2-deoxy-4-O-{2-deoxy-2-[(1-hydroxyethylidene)amino]-6-O-methylhexopyranosyl}-2-[(1-hydroxyethylidene)amino]hexopyranoside
• Methyl-N-demethylallosamidin
• Methyl-N-demethyl-allosamidin

• Inchi： 1S/C25H42N4O14/c1-8(32)27-14-17(35)16(34)12(7-38-4)40-23(14)42-22-11(6-31)39-24(15(19(22)37)28-9(2)33)41-21-10(5-30)20-13(18(21)36)29-25(26-3)43-20/h10-24,30-31,34-37H,5-7H2,1-4H3,(H,26,29)(H,27,32)(H,28,33)
• InChI Key： MJUOPNSEEIKMFW-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(CO)O1)OC1C(C(C(C(COC)O1)O)O)NC(C)=O)O)NC(C)=O)C1C(C2C(C1CO)O/C(=N\C)/N2)O

Computed Properties

• Exact Mass: 622.26986
• Monoisotopic Mass: 622.269752
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 15
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 259
• XLogP3: -5.6

Experimental Properties

• Density: 1.76
• Boiling Point: 1045.1°Cat760mmHg
• Flash Point: 585.9°C
• PSA: 259.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones